Cas no 102616-61-5 (6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol)

• Product Name: 6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol
• CAS No: 102616-61-5
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 1134279
• PubChem ID: 339216
• Update Time: 2025-07-18

6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol Chemical and Physical Properties

Names and Identifiers

• 6-[(4-methoxyphenyl)-morpholin-4-ylmethyl]-1,3-benzodioxol-5-ol
• 6-&lt
• (4-methoxyphenyl)-4-morpholinylmethyl&gt
• -1,3-benzodioxol-5-ol
• NSC364724
• 1,3-Benzodioxol-5-ol, 6-[(4-methoxyphenyl)-4-morpholinylmethyl]-
• 6-[(4-methoxyphenyl)-4-morpholinylmethyl]-1,3-benzodioxol-5-ol
• Oprea1_376282
• AC1Q56SA
• AC1Q4A1M
• ACMC-20m5lm
• TimTec1_005093
• AC1L7PHQ
• 6-< (4-methoxyphenyl)-4-morpholinylmethyl> -1,3-benzodioxol-5-ol; NSC364724; 1,3-Benzodioxol-5-ol, 6-[(4-methoxyphenyl)-4-morpholinylmethyl]-; 6-[(4-methoxyphenyl)-4-morpholinylmethyl]-1,3-benzodioxol-5-ol; Oprea1_376282; AC1Q56SA; AC1Q4A1M; ACMC-20m5lm; TimTec1_005093; AC1L7PHQ;
• 6-[(4-methoxyphenyl)(4-morpholinyl)methyl]-1,3-benzodioxol-5-ol
• BDBM41988
• 1, 6-[(4-methoxyphenyl)-4-morpholinylmethyl]-
• 6-[(4-methoxyphenyl)-(4-morpholinyl)methyl]-1,3-benzodioxol-5-ol
• 6-((4-Methoxyphenyl)(morpholino)methyl)benzo[d][1,3]dioxol-5-ol
• 6-[(4-methoxyphenyl)(morpholin-4-yl)methyl]-1,3-benzodioxol-5-ol
• NSC-364724
• SCHEMBL14535319
• STK736859
• 6-[(4-methoxyphenyl)-morpholin-4-yl-methyl]-1,3-benzodioxol-5-ol
• 102616-61-5
• 6-[(4-Methoxy-phenyl)-morpholin-4-yl-methyl]-benzo[1,3]dioxol-5-ol
• AKOS004939187
• AO-080/43441677
• DTXSID50320806
• 6-[(4-methoxyphenyl)-morpholino-methyl]sesamol
• CHEMBL1319324
• PD168480
• MFCD00667424
• CS-0329825
• HMS1548H11
• cid_339216
• 6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol

• Inchi： 1S/C19H21NO5/c1-22-14-4-2-13(3-5-14)19(20-6-8-23-9-7-20)15-10-17-18(11-16(15)21)25-12-24-17/h2-5,10-11,19,21H,6-9,12H2,1H3
• InChI Key： KAHGBOHCJFKVGS-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1C=CC(=CC=1)OC)C1=C(C=C2C(=C1)OCO2)O

Computed Properties

• Exact Mass: 343.14203
• Monoisotopic Mass: 343.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.39
• LogP: 2.48900

Additional information on 6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol

Introduction to 6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol (CAS No. 102616-61-5) and Its Emerging Applications in Chemical Biology

The compound 6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol, identified by the CAS number 102616-61-5, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This benzodioxole derivative features a unique structural motif combining a 4-methoxyphenyl group with a morpholino substituent, which modulates its pharmacological properties and biological activity. The benzodioxole scaffold itself is well-documented for its role in various bioactive molecules, while the morpholino group enhances solubility and metabolic stability, making this compound an attractive candidate for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The benzodioxole ring system, characterized by its oxygen-rich structure, is frequently encountered in bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. In particular, derivatives of benzodioxole have been explored for their potential in treating neurological disorders, inflammation, and infectious diseases. The presence of the 4-methoxyphenyl group in 6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol further enhances its pharmacological profile by introducing additional electronic and steric interactions that can fine-tune binding affinity to biological receptors.

The morpholino moiety is another key feature of this compound, contributing to its overall bioavailability and reduced toxicity. Morpholine derivatives are known for their favorable pharmacokinetic properties, including improved solubility in water and resistance to enzymatic degradation. This makes 6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol a promising candidate for oral or parenteral administration in therapeutic settings. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, potentially making it effective against a range of diseases.

In recent years, computational modeling and high-throughput screening have accelerated the discovery of novel bioactive compounds. The structural features of 6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol have been analyzed using molecular docking studies to predict its interactions with target proteins. These simulations indicate that the compound can bind to enzymes and receptors involved in metabolic pathways, inflammation, and cell signaling. For instance, preliminary data suggest that it may inhibit certain kinases or modulate neurotransmitter receptors, which could have therapeutic implications in conditions such as cancer or neurodegenerative diseases.

Experimental validation of these computational predictions has been conducted in several academic institutions. In vitro assays have demonstrated that 6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol exhibits inhibitory activity against specific enzymes relevant to disease pathways. Notably, researchers have observed dose-dependent effects on enzymes such as COX-2 and NFκB p65, which are implicated in inflammation. Additionally, cell-based assays have shown potential anti-proliferative effects on certain cancer cell lines, suggesting its utility as an anti-cancer agent. These findings align with the growing interest in multitargeted drug design strategies that leverage polypharmacicity to enhance therapeutic efficacy.

The synthesis of 6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol involves multi-step organic reactions that highlight the synthetic versatility of benzodioxole derivatives. Key synthetic steps include functionalization of the benzodioxole core with the 4-methoxyphenyl group followed by introduction of the morpholine moiety via nucleophilic substitution or reductive amination techniques. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds. For example, catalytic asymmetric methods have been employed to improve regioselectivity during functionalization steps, reducing unwanted side products and enhancing overall yields.

The chemical stability of this compound under various conditions has also been thoroughly investigated. Analytical techniques such as NMR spectroscopy and mass spectrometry have been used to characterize its molecular structure both in pure form and in solution. Stability studies indicate that 6-((4-Methoxyphenyl)(morpholino)methyl)benzod1,3dioxol-5-ol maintains its integrity under physiological conditions but may degrade under extreme pH or temperature variations. This information is crucial for formulating drug delivery systems that ensure optimal bioavailability while minimizing degradation during storage or transit.

Future directions for research on this compound include exploring its mechanism of action at a molecular level through biochemical assays and structural biology techniques such as X-ray crystallography or cryo-electron microscopy (cryo-EM). Understanding how it interacts with biological targets will provide insights into its therapeutic potential and guide further optimization efforts toward improved efficacy or selectivity. Additionally